molecular formula C8H7NO3S B2886505 1,3-Benzothiazole-2-carboxylic acid hydrate CAS No. 1269062-26-1

1,3-Benzothiazole-2-carboxylic acid hydrate

Cat. No.: B2886505
CAS No.: 1269062-26-1
M. Wt: 197.21
InChI Key: PZVDFIOWLQMNSN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,3-Benzothiazole-2-carboxylic acid hydrate is a chemical compound with the CAS Number: 1269062-26-1 . It has a molecular weight of 198.22 and its IUPAC name is 1H-1lambda3-benzo[d]thiazole-2-carboxylic acid hydrate . The compound is typically stored at temperatures between 28°C .


Molecular Structure Analysis

The InChI code for this compound is 1S/C8H6NO2S.H2O/c10-8(11)7-9-5-3-1-2-4-6(5)12-7;/h1-4,12H,(H,10,11);1H2 . This indicates the presence of carbon ©, hydrogen (H), nitrogen (N), oxygen (O), and sulfur (S) in the compound.


Physical and Chemical Properties Analysis

This compound is a solid at room temperature . The compound’s molecular weight is 198.22 , and its linear formula is C8H5NO2S.H2O .

Scientific Research Applications

Therapeutic Potential and Chemotherapeutic Applications

Benzothiazole and its derivatives exhibit a broad spectrum of biological activities, with significant potential as chemotherapeutic agents. These compounds are known for their antimicrobial, analgesic, anti-inflammatory, and antidiabetic properties. Importantly, the structural simplicity and versatility of the benzothiazole nucleus make it a valuable scaffold in drug discovery, particularly in the development of antitumor agents. Studies have highlighted the importance of the 2-arylbenzothiazole moiety, which is currently under development for cancer treatment, underscoring the growing significance of benzothiazole in medicinal chemistry (Kamal et al., 2015).

Variability in Chemistry and Properties

The chemistry and properties of benzothiazole derivatives, such as 2,6-bis-(benzimidazol-2-yl)-pyridine and 2,6-bis-(benzthiazol-2-yl)-pyridine, have been extensively reviewed. These studies emphasize the preparation procedures, properties, and the diverse biological and electrochemical activities of these compounds, pointing to areas of potential interest for further investigation (Boča et al., 2011).

Pharmacological Activities

Benzothiazole derivatives are celebrated for their wide array of pharmacological activities, including antiviral, antimicrobial, antiallergic, anti-diabetic, anti-tumor, anti-inflammatory, anthelmintic, and anti-cancer properties. The versatility of the benzothiazole scaffold, with less toxic effects and enhanced activities upon derivatization, positions it as a crucial moiety in the realm of medicinal chemistry. These activities are largely attributed to structural modifications, particularly at the C-2 carbon atom and C-6 of the benzothiazole ring (Bhat & Belagali, 2020).

Recent Advances in Antitumor Applications

Recent advancements in the structural modifications of benzothiazole derivatives have led to the development of new antitumor agents. These developments underscore the promising biological profile and synthetic accessibility of benzothiazole and its conjugates as potential chemotherapeutics. There's a focus on heterocyclic derivatives bearing the benzothiazole moiety for in vitro and in vivo screening, structure–activity relationships (SAR), and their pharmacokinetics and clinical uses, highlighting the need for further development and characterization for safe clinical usage in cancer therapy (Ahmed et al., 2012).

Synthesis and Evaluation as Antioxidant and Anti-inflammatory Agents

Research into the synthesis of benzofused thiazole derivatives has been directed towards creating alternative antioxidant and anti-inflammatory agents. These studies reveal the potential of benzothiazole derivatives in in vitro antioxidant and anti-inflammatory activities, providing a promising template for the development of new therapeutic agents (Raut et al., 2020).

Safety and Hazards

The safety data sheet (SDS) for 1,3-Benzothiazole-2-carboxylic acid hydrate indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area . In case of skin contact, it is advised to wash with plenty of soap and water .

Properties

IUPAC Name

1,3-benzothiazole-2-carboxylic acid;hydrate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H5NO2S.H2O/c10-8(11)7-9-5-3-1-2-4-6(5)12-7;/h1-4H,(H,10,11);1H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PZVDFIOWLQMNSN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)N=C(S2)C(=O)O.O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H7NO3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

197.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

3622-04-6
Record name 1,3-Benzothiazole-2-carboxylic acid hydrate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.